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Executive Summary
4-Methylsulfonylacetophenone (CAS No. 10297-73-1) is a key chemical intermediate,

notably in the synthesis of pharmaceuticals such as Imrecoxib and Etoricoxib.[1] A thorough

understanding of its physicochemical properties, specifically its melting point and solubility, is

critical for its application in drug development, process chemistry, and quality control. This

document provides a comprehensive overview of these characteristics, supported by

experimental protocols and data, to serve as a vital resource for scientific professionals.

Core Physicochemical Properties
The physical state of 4-Methylsulfonylacetophenone is typically a white to slightly yellow

crystalline powder or needles.[2][3] Its molecular and physical properties are foundational to its

behavior in various chemical processes.

Melting Point
The melting point is a crucial indicator of a compound's purity. For a pure crystalline solid, the

melting range is typically sharp, spanning 0.5-1.0°C.[4] Impurities tend to lower and broaden

this range.[4] The reported melting point for 4-Methylsulfonylacetophenone is consistent

across multiple sources, falling within a narrow range.
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Data Presentation: Melting Point of 4-Methylsulfonylacetophenone

Parameter Reported Value (°C) Source(s)

Melting Point 126 - 129 [2][3][5]

Melting Point 131.7 [6]

Solubility Characteristics
Solubility data is paramount for designing crystallization processes, selecting appropriate

solvents for reactions, and formulating drug products.[1] The solubility of 4-
Methylsulfonylacetophenone has been evaluated in a range of common organic solvents.

A comprehensive study by a gravimetric method measured its solubility in nine different pure

solvents and a binary solvent mixture from 278.15 K to 328.15 K (5°C to 55°C).[1][7] This

provides essential data for understanding its behavior under varying temperature conditions,

which is critical for industrial crystallization.[1]

Data Presentation: Solubility of 4-Methylsulfonylacetophenone
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Solvent Solubility Description Source(s)

Dimethyl Sulfoxide (DMSO)
Slightly soluble; 100 mg/mL

(requires ultrasound)
[2][3][8]

Methanol
Slightly soluble (solubility

increases with heat)
[2][3]

Ethanol Soluble [2]

Acetone Soluble [2]

Chloroform Soluble [2]

Ethyl Acetate
Studied (Temperature-

dependent)
[1][7]

n-Hexane
Studied (Less temperature-

dependent than ethyl acetate)
[1][7]

n-Propyl Alcohol Studied [1][7]

n-Butyl Alcohol Studied [1][7]

Isobutyl Alcohol Studied [1][7]

Ethylene Glycol Studied [1][7]

Cyclohexane Studied [1][7]

Experimental Protocols
Accurate determination of melting point and solubility relies on standardized laboratory

techniques. The following sections detail the methodologies for these measurements.

Melting Point Determination (Capillary Method)
This is the most common technique for determining the melting point of a solid organic

compound.[4] It relies on slow, uniform heating of a small sample and precise observation.

Methodology:
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Sample Preparation: The crystalline 4-Methylsulfonylacetophenone sample must be finely

powdered to ensure uniform packing and heat transfer.[4]

Capillary Tube Loading: A small amount of the powdered sample is introduced into a

capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample

tightly to a height of 1-2 mm.[9][10]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is placed in a heating apparatus, such as a

Thiele tube containing mineral oil or an electrically heated metal block (e.g., Mel-Temp

apparatus).[4]

Heating: The apparatus is heated slowly and steadily. A rapid determination can be done first

to find an approximate melting point. For an accurate measurement, the heating rate should

be controlled to about 1-2°C per minute near the expected melting point.[4]

Observation and Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.[10]

T2: The temperature at which the entire sample has completely liquefied.[10]

Reporting: The melting point is reported as the range from T1 to T2.
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Start: Obtain Pure Sample

Grind Sample to a Fine Powder

Pack Sample into Capillary Tube (1-2 mm)

Place Tube in Melting Point Apparatus

Heat Rapidly for Approximate M.P.

Optional

Heat Slowly (1-2°C/min) Near Approx. M.P.

Cool Apparatus and Prepare New Sample

Observe First Liquid Droplet (Record T1)

Observe Complete Liquefaction (Record T2)

End: Report Melting Range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Solubility Determination (Qualitative Method)
This protocol provides a straightforward method to assess whether a compound is soluble,

partially soluble, or insoluble in a specific solvent.

Methodology:

Sample Measurement: Place a small, pre-weighed amount of 4-
Methylsulfonylacetophenone (e.g., 25 mg) into a clean, dry test tube.[11]

Solvent Addition: Add a measured volume of the chosen solvent (e.g., 0.75 mL) to the test

tube in small portions.[11]

Mixing: After each addition, shake the test tube vigorously for a set period, typically 30-60

seconds, to ensure thorough mixing.[12][13]

Observation: Allow the mixture to stand and observe the result.

Soluble: The solid dissolves completely, leaving a clear solution.[12]

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains

undissolved.

Insoluble: The solid does not appear to dissolve at all.[12]

Reporting: Record the result as soluble, partially soluble, or insoluble for the specific solvent

and conditions (e.g., temperature). For liquid solutes, the terms miscible and immiscible are

used.[12]
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Preparation

Testing

Results

Measure Known Mass of Solute

Add Solute to Test Tube

Measure Known Volume of Solvent

Add Solvent in Portions

Vigorously Agitate for 60s

Let Stand and Observe

Is the Solution Clear?

Result: Soluble

Yes

Result: Insoluble/
Partially Soluble

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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